Cas no 55114-29-9 (Diethyl 2-butyl-2-methylmalonate)

• Product Name: Diethyl 2-butyl-2-methylmalonate
• CAS No: 55114-29-9
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 375868
• PubChem ID: 41326
• Update Time: 2025-05-19

Diethyl 2-butyl-2-methylmalonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-butyl-2-methylmalonate
• DIETHYL (1-METHYLBUTYL)MALONATE
• diethyl 2-butyl-2-methylpropanedioate
• Propanedioic acid,2-butyl-2-methyl-, 1,3-diethyl ester
• AC1L25J1
• butyl-methyl-malonic acid diethyl ester
• Butyl-methyl-malonsaeure-diaethylester
• butylmethylpropanedioic acid diethyl ester
• diethyl butylmethylmalonate
• diethyl n-butylmethylmalonate
• ethyl 2-butyl-2-methylmalonate
• ethyl 2-methyl-2-carboethoxyhexanoate
• FT-0624767
• NCIOpen2_004721
• NSC71210
• AKOS022190135
• Diethyl 2-butyl-2-methylmalonate #
• SCHEMBL7508728
• NSC 71210
• CS-0365095
• 55114-29-9
• Malonic acid, butylmethyl-, diethyl ester
• DTXSID80203638
• Diethyl2-butyl-2-methylmalonate
• NSC-71210

• Inchi： 1S/C12H22O4/c1-5-8-9-12(4,10(13)15-6-2)11(14)16-7-3/h5-9H2,1-4H3
• InChI Key： VRSFJMZKROGYJJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(C)CCCC)=O

Computed Properties

• Exact Mass: 230.15186
• Monoisotopic Mass: 230.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0,968 g/cm3
• Boiling Point: 118-119°C 9mm
• PSA: 52.6
• Solubility: Not determined

Diethyl 2-butyl-2-methylmalonate Security Information

• Safety Instruction： 24/25
• Safety Term：S24/25

Additional information on Diethyl 2-butyl-2-methylmalonate

Diethyl 2-butyl-2-methylmalonate (CAS No. 55114-29-9): A Versatile Chemical Intermediate for Modern Applications

Diethyl 2-butyl-2-methylmalonate (CAS No. 55114-29-9) is a specialized ester derivative of malonic acid, widely recognized for its role as a chemical intermediate in organic synthesis. This compound, with the molecular formula C12H22O4, is particularly valued in the pharmaceutical, agrochemical, and specialty chemical industries due to its unique structural properties and reactivity. The presence of both ethyl ester groups and a branched alkyl chain (2-butyl-2-methyl) makes it a versatile building block for synthesizing complex molecules.

One of the most searched questions about Diethyl 2-butyl-2-methylmalonate is: "What are the applications of Diethyl 2-butyl-2-methylmalonate in drug synthesis?" Researchers and chemists frequently explore this topic because the compound serves as a key precursor in the synthesis of active pharmaceutical ingredients (APIs). Its malonate backbone allows for efficient carbon-carbon bond formation, which is critical in constructing heterocyclic compounds and other pharmacophores. Recent studies highlight its use in developing central nervous system (CNS) drugs and anti-inflammatory agents, aligning with the growing demand for neurodegenerative disease treatments.

Another trending topic related to CAS No. 55114-29-9 is its role in sustainable chemistry. With increasing emphasis on green synthesis, this compound has been investigated for its potential in catalyst-free reactions and biodegradable material production. For instance, its derivatives are being tested as plasticizers for eco-friendly polymers, addressing the global push for reducing environmental impact. Searches like "Is Diethyl 2-butyl-2-methylmalonate biodegradable?" reflect this emerging interest.

The physical and chemical properties of Diethyl 2-butyl-2-methylmalonate further underscore its utility. It typically appears as a colorless to pale yellow liquid with a mild ester-like odor, soluble in common organic solvents but insoluble in water. Its boiling point (approximately 250–260°C) and stability under neutral conditions make it suitable for high-temperature reactions. These characteristics are frequently queried in terms like "thermal stability of Diethyl 2-butyl-2-methylmalonate" or "solubility profile of CAS 55114-29-9."

In the agrochemical sector, Diethyl 2-butyl-2-methylmalonate is gaining attention for formulating crop protection agents. Its derivatives act as intermediates for herbicides and insect growth regulators, aligning with the need for higher agricultural productivity. Queries such as "How is Diethyl 2-butyl-2-methylmalonate used in pesticides?" are increasingly common, reflecting industry trends toward precision farming.

From a market perspective, the demand for CAS No. 55114-29-9 is projected to grow, driven by expansions in pharmaceutical R&D and green chemistry initiatives. Suppliers often highlight its high purity grades (≥98%) and compliance with REACH regulations, addressing concerns about chemical safety and supply chain transparency. Searches for "Diethyl 2-butyl-2-methylmalonate suppliers" or "price trends for 55114-29-9" indicate robust commercial interest.

In summary, Diethyl 2-butyl-2-methylmalonate (CAS No. 55114-29-9) is a multifaceted compound with expanding applications across high-value industries. Its synthesis versatility, coupled with alignment to sustainability goals and pharmaceutical innovation, ensures its relevance in contemporary chemical research. For professionals seeking detailed technical data or application protocols, this compound remains a subject of enduring scientific and industrial focus.